Cas no 101533-57-7 (Benzonitrile, 4-[(4-aminophenyl)sulfonyl]-)

• Product Name: Benzonitrile, 4-[(4-aminophenyl)sulfonyl]-
• CAS No: 101533-57-7
• MF: C₁₃H₁₀N₂O₂S
• MW: 258.295701503754
• CID: 1132115
• PubChem ID: 23274869
• Update Time: 2025-04-20

Benzonitrile, 4-[(4-aminophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(4-aminophenyl)sulfonyl]-
• 4-(4-aminophenyl)sulfonylbenzonitrile
• 4-[(4-Aminophenyl)sulfonyl]benzonitrile
• 4-[(4-Cyanophenyl)sulfonyl]aniline
• SCHEMBL20379869
• 4-(4-Aminobenzene-1-sulfonyl)benzonitrile
• CHEMBL343715
• DTXSID70632317
• 101533-57-7

• Inchi： 1S/C13H10N2O2S/c14-9-10-1-5-12(6-2-10)18(16,17)13-7-3-11(15)4-8-13/h1-8H,15H2
• InChI Key： FDEXQTPYOIODAT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 258.0464
• Monoisotopic Mass: 258.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• PSA: 83.95